Cas no 1509911-79-8 ((2S)-2-amino-3-(cyclobutoxy)propanoic acid)

• Product Name: (2S)-2-amino-3-(cyclobutoxy)propanoic acid
• CAS No: 1509911-79-8
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 4729278
• Update Time: 2025-06-14

(2S)-2-amino-3-(cyclobutoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-3-cyclobutoxypropanoic acid
• (2S)-2-amino-3-(cyclobutoxy)propanoic acid

• Inchi： 1S/C7H13NO3/c8-6(7(9)10)4-11-5-2-1-3-5/h5-6H,1-4,8H2,(H,9,10)/t6-/m0/s1
• InChI Key： IYHHNZMURDQCNV-LURJTMIESA-N
• SMILES： O(C[C@@H](C(=O)O)N)C1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 145
• XLogP3: -2.6
• Topological Polar Surface Area: 72.6

Additional information on (2S)-2-amino-3-(cyclobutoxy)propanoic acid

Recent Advances in the Study of (2S)-2-amino-3-(cyclobutoxy)propanoic acid (CAS: 1509911-79-8)

The compound (2S)-2-amino-3-(cyclobutoxy)propanoic acid (CAS: 1509911-79-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This non-proteinogenic amino acid derivative is characterized by its unique cyclobutoxy side chain, which imparts distinct physicochemical properties and potential pharmacological activities. Recent studies have explored its applications in drug design, particularly as a building block for novel peptide-based therapeutics and as a modulator of biological targets.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic routes and structural modifications of (2S)-2-amino-3-(cyclobutoxy)propanoic acid to enhance its bioavailability and target specificity. The researchers employed a combination of solid-phase peptide synthesis and enzymatic resolution to achieve high enantiomeric purity. The study highlighted the compound's potential as a scaffold for developing inhibitors of proteases involved in inflammatory pathways.

In another recent development, a team from the University of Cambridge reported the use of (2S)-2-amino-3-(cyclobutoxy)propanoic acid in the design of cyclic peptide therapeutics targeting G-protein coupled receptors (GPCRs). The cyclobutoxy moiety was found to confer improved metabolic stability and membrane permeability compared to traditional amino acid analogs. This research, published in Nature Chemical Biology, demonstrated promising in vivo results in models of metabolic disorders.

The pharmacological profile of 1509911-79-8 has also been investigated in the context of central nervous system (CNS) disorders. A 2024 study in ACS Chemical Neuroscience revealed that derivatives of this compound exhibit selective binding to neurotransmitter transporters, suggesting potential applications in the treatment of depression and neurodegenerative diseases. The researchers utilized molecular docking simulations and radioligand binding assays to elucidate the structure-activity relationships.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and scalable production methods for (2S)-2-amino-3-(cyclobutoxy)propanoic acid. A patent application filed in early 2024 describes a novel biocatalytic process that significantly improves yield and reduces environmental impact compared to traditional chemical synthesis routes. This innovation addresses one of the major challenges in the commercialization of this compound.

Ongoing clinical research is exploring the therapeutic potential of 1509911-79-8 derivatives in oncology. Preliminary results from phase I trials indicate good tolerability and promising pharmacokinetic profiles. The unique structural features of this compound appear to enable selective targeting of cancer cell metabolism while minimizing off-target effects, as reported at the 2024 American Association for Cancer Research annual meeting.

In conclusion, (2S)-2-amino-3-(cyclobutoxy)propanoic acid (1509911-79-8) represents a versatile and pharmacologically interesting compound with multiple potential therapeutic applications. Recent research has significantly advanced our understanding of its chemical properties, synthetic accessibility, and biological activities. As investigations continue into its mechanism of action and structure-activity relationships, this compound is poised to play an increasingly important role in drug discovery and development pipelines.